2-Chloro-4-nonylphenol

• CAS No.: 60044-33-9
• Molecular Formula: C15H23ClO
• Molecular Weight: 254.79 g/mol
• IUPAC Name: 2-chloro-4-nonylphenol
• InChI: InChI=1S/C15H23ClO/c1-2-3-4-5-6-7-8-9-13-10-11-15(17)14(16)12-13/h10-12,17H,2-9H2,1H3
• InChI Key: HJBUWTLHZIRBIM-UHFFFAOYSA-N
• SMILES: CCCCCCCCCC1=CC(=C(C=C1)O)Cl

Description

2-Chloro-4-nonylphenol is a chlorinated alkylphenol compound characterized by a phenolic ring substituted with a chlorine atom at the 2-position and a nonyl group (C₉H₁₉) at the 4-position. The chlorine substituent likely enhances its hydrophobicity and resistance to biodegradation compared to non-chlorinated analogs, though direct studies are absent in the provided sources.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

4-Nonylphenol (4-NP)

• Structure: 4-NP has a branched nonyl chain at the 4-position of the phenol ring but lacks a chlorine substituent .
• Environmental Impact: 4-NP is a known endocrine disruptor with moderate water solubility (5–7 mg/L) and a half-life of 30–60 days in aquatic systems. Its persistence increases with branching in the alkyl chain .
• Toxicity : 4-NP exhibits estrogenic activity at concentrations as low as 1 µg/L in aquatic organisms.

2-Chloro-4-phenylphenol (CAS 92-04-6)

• Structure: Features a phenyl group at the 4-position and chlorine at the 2-position, differing from 2-Chloro-4-nonylphenol in the substituent at the 4-position (phenyl vs. nonyl) .
• Applications : Used as a fungicide and preservative (e.g., Dowicide 4).
• Key Differences: The nonyl group in 2-Chloro-4-nonylphenol likely confers higher hydrophobicity and environmental persistence compared to the phenyl group in 2-Chloro-4-phenylphenol.

Chlorophenols (e.g., 2-Chlorophenol)

• Structure: Simple phenolic ring with a single chlorine substituent.
• Properties: Chlorophenols exhibit higher acidity (pKa ~8–9) and lower water solubility compared to phenol.
• Relevance: The chlorine in 2-Chloro-4-nonylphenol may similarly enhance stability and toxicity but is compounded by the bulky nonyl group, which could hinder enzymatic degradation.

Data Table: Hypothetical Property Comparison

Property	2-Chloro-4-nonylphenol*	4-Nonylphenol	2-Chloro-4-phenylphenol
Molecular Weight	~250–280 g/mol	220.35 g/mol	204.66 g/mol
Water Solubility	<1 mg/L (estimated)	5–7 mg/L	~50 mg/L
Log Kow (Lipophilicity)	~5.5–6.0 (estimated)	4.48	3.8
Environmental Half-life	>60 days (estimated)	30–60 days	20–40 days
Key Toxicity	Endocrine disruption (estimated)	Estrogenic activity	Fungicidal action

*Properties for 2-Chloro-4-nonylphenol are inferred based on structural analogs.

Research Findings and Gaps

• Environmental Behavior: Chlorinated alkylphenols are predicted to resist microbial degradation due to steric hindrance from the nonyl group and electron-withdrawing effects of chlorine. This could prolong their half-life in sediments .
• Toxicity: No direct studies on 2-Chloro-4-nonylphenol were found, but chlorophenols and 4-NP both disrupt thyroid and estrogen signaling pathways. Synergistic effects of chlorine and alkyl chains warrant further investigation.
• Regulatory Status: 4-NP is restricted under EU REACH due to endocrine-disrupting properties. Chlorinated derivatives like 2-Chloro-4-nonylphenol may face similar scrutiny if toxicity data emerge.